Cas no 17193-31-6 (2-Amino-3-Phenylpropanamide)

2-Amino-3-Phenylpropanamide Properties

Names and Identifiers

• Benzenepropanamide, a-amino-
• H-DL-Phe-NH2
• (Benzylcarbonylmethylene)triphenylphosphorane
• (E)-Cinnamic acid
• (Phenylacetylmethylen)-triphenylphosphoran
• (R,S)-2-amino-3
• (RS)-phenylalaninamide
• 2-amino-3-phenyl propionamide
• 2-Oxo-3-phenylpropylidenetriphenylphosphorane
• 2-Propanone, 1-phenyl-3-(triphenylphosphoranylidene)-
• 3-(phenyl)acrylic acid
• DL-phenylalanine amide
• E-3-phenylpropenoic acid
• Phenylacetyl-methylen-triphenylphosphoran
• Phenylacrylic acid
• phenylalanine amide
• 2-Amino-3-phenyl-propanamide
• EN300-55850
• F10693
• SCHEMBL23300504
• AC-19229
• Propanamide, 2-amino-3-phenyl
• 60058-39-1
• MFCD00077152
• 2-Amino-3-phenyl-propionamide
• AM82190
• 2-Amino-3-phenylpropanamide #
• 17193-31-6
• SY034084
• DL-Phenylalanineamide
• MFCD00038146
• 2-Amino-3-phenylpropanamide
• SCHEMBL244303
• FT-0662017
• CHEMBL268713
• DTXSID70901095
• H-D-Phe-NH
• H-Phe-NH
• FT-0659604
• AS-46844
• SY009482
• Z317075516
• AKOS016051294
• AKOS000193789
• (S)-alpha-Aminobenzenepropanamide
• STK897840
• BBL013314
• DB-010034
• DL-Phenylalanine amide
• +Expand

• MDL： MFCD09948489
• InChIKey： OBSIQMZKFXFYLV-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12N2O/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H2,11,12)
• SMILES： NC(C(N)CC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 164.09506
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 164.094963011g/mol
• Heavy Atom Count: 12
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.11
• Boiling Point: 356.9±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 169.7±25.9 °C
• Density: 1.1±0.1 g/cm3